Cas no 14679-98-2 (1-Propanone, 2-(methylthio)-1,3-diphenyl-)

1-Propanone, 2-(methylthio)-1,3-diphenyl- structure
14679-98-2 structure
Product Name:1-Propanone, 2-(methylthio)-1,3-diphenyl-
CAS No:14679-98-2
MF:C16H16OS
MW:256.362643241882
CID:1317692
PubChem ID:10515251
Update Time:2025-04-20

1-Propanone, 2-(methylthio)-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 2-(methylthio)-1,3-diphenyl-
    • 2-methylsulfanyl-1,3-diphenylpropan-1-one
    • 14679-98-2
    • DTXSID70441148
    • Inchi: 1S/C16H16OS/c1-18-15(12-13-8-4-2-5-9-13)16(17)14-10-6-3-7-11-14/h2-11,15H,12H2,1H3
    • InChI Key: NAYDIWTVZJELDZ-UHFFFAOYSA-N
    • SMILES: S(C)C(C(C1C=CC=CC=1)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 256.09218630g/mol
  • Monoisotopic Mass: 256.09218630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 42.4Ų

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